Cas no 261762-45-2 (2-Chloro-3,6-difluorobenzylamine)
2-Chloro-3,6-difluorobenzylamine is a fluorinated benzylamine derivative with a chloro substituent, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its distinct substitution pattern enhances reactivity in nucleophilic substitution and coupling reactions, making it valuable for constructing complex heterocycles and bioactive molecules. The presence of fluorine atoms improves metabolic stability and binding affinity in medicinal chemistry applications. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty materials due to its balanced lipophilicity and electronic effects. High purity grades ensure consistent performance in demanding synthetic processes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
261762-45-2 structure
Product Name:2-Chloro-3,6-difluorobenzylamine
CAS No:261762-45-2
MF:C7H6ClF2N
MW:177.579047679901
MDL:MFCD01631449
CID:92583
PubChem ID:2773545
Update Time:2025-06-08
2-Chloro-3,6-difluorobenzylamine Chemical and Physical Properties
Names and Identifiers
-
- (2-Chloro-3,6-difluorophenyl)methanamine
- 2-Chloro-3,6-difluorobenzylamine
- CS-0267873
- (2-chloro-3,6-difluorophenyl)methylamine
- AM82944
- KDAQEMQCJMFSEP-UHFFFAOYSA-N
- Benzenemethanamine, 2-chloro-3,6-difluoro-
- A1-01519
- JS-4200
- MFCD01631449
- FT-0611720
- (2-chloro-3, 6-difluorophenyl)methanamine
- 1-(2-CHLORO-3,6-DIFLUOROPHENYL)METHANAMINE
- 261762-45-2
- 2-Chloro-3,6-difluorobenzylamine, AldrichCPR
- A818252
- EN300-1984652
- DTXSID90378543
- 2-Chloro-3,6-difluoro-benzylamine
- SCHEMBL856873
- AKOS006229989
- DB-046864
- (2-chloro-3,6-difluoro-phenyl)methanamine
-
- MDL： MFCD01631449
- Inchi： 1S/C7H6ClF2N/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2H,3,11H2
- InChI Key： KDAQEMQCJMFSEP-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1CN)F)F
Computed Properties
- Exact Mass: 177.01600
- Monoisotopic Mass: 177.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 26A^2
Experimental Properties
- Color/Form: Yellow or colorless liquid
- Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 210.3±35.0 ºC (760 Torr),
- Flash Point: 81.0±25.9 ºC,
- Refractive Index: 1.52
- Solubility: Very slightly soluble (0.5 g/l) (25 º C),
- PSA: 26.02000
- LogP: 2.77720
- Sensitiveness: Air Sensitive
- Solubility: Unable or difficult to mix
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
2-Chloro-3,6-difluorobenzylamine Security Information
- Signal Word：warning
- Hazard Statement： Corrosive
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：2735
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- Packing Group：III
- Hazard Level：8
- Risk Phrases：R34
- Packing Group：III
- Safety Term：8
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-3,6-difluorobenzylamine Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloro-3,6-difluorobenzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115563-5g |
(2-Chloro-3,6-difluorophenyl)methanamine |
261762-45-2 | 97% | 5g |
$159.00 | 2023-09-02 | |
| Alichem | A019115563-25g |
(2-Chloro-3,6-difluorophenyl)methanamine |
261762-45-2 | 97% | 25g |
$508.86 | 2023-09-02 | |
| TRC | C585478-50mg |
2-Chloro-3,6-difluorobenzylamine |
261762-45-2 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C585478-100mg |
2-Chloro-3,6-difluorobenzylamine |
261762-45-2 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C585478-500mg |
2-Chloro-3,6-difluorobenzylamine |
261762-45-2 | 500mg |
$ 95.00 | 2022-06-06 | ||
| Apollo Scientific | PC0006-1g |
2-Chloro-3,6-difluorobenzylamine |
261762-45-2 | 98% | 1g |
£30.00 | 2025-02-19 | |
| Apollo Scientific | PC0006-5g |
2-Chloro-3,6-difluorobenzylamine |
261762-45-2 | 98% | 5g |
£115.00 | 2025-02-19 | |
| Apollo Scientific | PC0006-25g |
2-Chloro-3,6-difluorobenzylamine |
261762-45-2 | 98% | 25g |
£396.00 | 2025-02-19 | |
| abcr | AB129626-1 g |
2-Chloro-3,6-difluorobenzylamine, 97%; . |
261762-45-2 | 97% | 1 g |
€93.40 | 2023-07-20 | |
| abcr | AB129626-5 g |
2-Chloro-3,6-difluorobenzylamine, 97%; . |
261762-45-2 | 97% | 5 g |
€244.70 | 2023-07-20 |
2-Chloro-3,6-difluorobenzylamine Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
261762-45-2 (2-Chloro-3,6-difluorobenzylamine) Related Products
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- 72235-54-2(1-(2-chloro-3-fluorophenyl)methanamine)
- 261762-85-0(1-(2-Chloro-6-Fluoro-3-Methylphenyl)Methanamine)
- 1365968-65-5(2-Chloro-4-fluoro-5-methylbenzylamine)
- 944736-39-4((2-Chloro-3-fluorophenyl)methanamine hydrochloride)
- 518357-44-3((2,4-dichloro-6-fluorophenyl)methanamine)
- 1373921-11-9(6-Chloro-2,3-difluorobenzylamine)
- 261762-86-1(6-Chloro-2-fluoro-3-methylbenzylamine)
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